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Compound of Interest

Compound Name: 5-Nitrosalicylic acid

Cat. No.: B045951 Get Quote

A Comparative Guide to 5-Nitrosalicylic Acid
Reference Materials
For researchers, scientists, and professionals in drug development, the quality and

characterization of reference materials are paramount for accurate analytical results. This guide

provides a comparative overview of commercially available 5-Nitrosalicylic acid (CAS No. 96-

97-9) reference materials, detailing their certification, available characterization data, and the

experimental protocols used for their analysis. 5-Nitrosalicylic acid is a key intermediate in

organic synthesis and pharmaceutical manufacturing, notably as a precursor in the production

of mesalazine.[1]

Comparison of 5-Nitrosalicylic Acid Reference
Materials
The selection of a suitable reference material depends on the specific requirements of the

analytical method, including the need for a certified value and the level of characterization

required. The following table summarizes the specifications of 5-Nitrosalicylic acid reference

materials from prominent suppliers.
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Supplier
Product

Name/Grade
Purity/Assay

Characterizatio

n Methods
Certification

Sigma-Aldrich

2-Hydroxy-5-

nitrobenzoic

acid, certified

reference

material,

TraceCERT®

(Product No.

PHR9056)

Not explicitly

stated in search

results, but

certified.

Quantitative

NMR (qNMR) is

a common

method for

certification of

TraceCERT®

materials.

Certified

Reference

Material (CRM)

produced under

ISO/IEC 17025

and ISO 17034.

Sigma-Aldrich

2-Hydroxy-5-

nitrobenzoic acid

(Product No.

247871)

99%
Not specified in

search results.

Analytical

Standard

LGC Standards

5-Nitrosalicylic

Acid (Product

Code TRC-

N520910)

Not explicitly

stated in search

results.

Not specified in

search results.

Pharmaceutical

Reference

Standard.[2]

Thermo Scientific

5-Nitrosalicylic

acid, 98%

(Catalog No.

A13010)

≥97.5 to

≤102.5%

(Aqueous acid-

base Titration),

≥97.5%

(Silylated GC)

Aqueous acid-

base Titration,

Silylated Gas

Chromatography

(GC), Fourier-

Transform

Infrared

Spectroscopy

(FTIR).[3]

Analytical

Reagent

Thermo Scientific
5-Nitrosalicylic

acid, 99%

>=98.5 %

(HPLC)

High-

Performance

Liquid

Chromatography

(HPLC), Infrared

Spectroscopy,

Melting Point.[1]

Analytical

Reagent
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Experimental Protocols
Detailed experimental protocols are crucial for replicating and verifying analytical results. Below

are representative methodologies for the key experiments used in the characterization of 5-
Nitrosalicylic acid.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
This method is suitable for the separation and quantification of 5-Nitrosalicylic acid and its

potential impurities.

Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

Column: C18, end-capped (250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: A mixture of aqueous buffer and organic solvent. A common approach

involves an isocratic elution with a mixture of 5mM octane-1-sulfonic acid sodium salt in

water (pH adjusted to 2.70 with ortho-phosphoric acid) and acetonitrile (e.g., 60:40 v/v).

Flow Rate: 1.0 mL/min.

Column Temperature: 25°C.

Detection: UV detection at 210 nm.

Procedure:

Prepare a standard solution of the 5-Nitrosalicylic acid reference material in a suitable

solvent (e.g., methanol or the mobile phase).

Prepare the sample solution to be analyzed at a similar concentration.

Inject equal volumes of the standard and sample solutions into the HPLC system.

Record the chromatograms and calculate the purity of the sample by comparing the peak

area of 5-Nitrosalicylic acid to the total area of all peaks.
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Assay by Aqueous Acid-Base Titration
This titrimetric method determines the percentage of 5-Nitrosalicylic acid by neutralizing it

with a standardized basic solution.

Apparatus: Burette, beaker, magnetic stirrer.

Reagents:

Standardized 0.1 M Sodium Hydroxide (NaOH) solution.

Phenolphthalein indicator solution.

Ethanol (to dissolve the sample).

Procedure:

Accurately weigh a known amount of 5-Nitrosalicylic acid and dissolve it in a suitable

volume of ethanol.

Add a few drops of phenolphthalein indicator to the solution.

Titrate the solution with the standardized 0.1 M NaOH solution until a persistent pink color

is observed.

Record the volume of NaOH solution used.

Calculate the assay of 5-Nitrosalicylic acid using the following formula:

Where:

V = Volume of NaOH solution used (in Liters)

M = Molarity of the NaOH solution

E = Equivalent weight of 5-Nitrosalicylic acid (183.12 g/mol )

W = Weight of the 5-Nitrosalicylic acid sample (in grams)
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Identification by Fourier-Transform Infrared
Spectroscopy (FTIR)
FTIR spectroscopy is used to confirm the identity of the material by comparing its infrared

spectrum with that of a known reference standard.

Instrumentation: A standard FTIR spectrometer.

Sample Preparation: Prepare a potassium bromide (KBr) pellet containing a small amount of

the 5-Nitrosalicylic acid sample or use an Attenuated Total Reflectance (ATR) accessory.

Procedure:

Obtain the infrared spectrum of the sample over the range of 4000 to 400 cm⁻¹.

Compare the obtained spectrum with the reference spectrum of 5-Nitrosalicylic acid. The

positions and relative intensities of the absorption bands should be concordant. Key

characteristic peaks for 5-Nitrosalicylic acid include those corresponding to the O-H

stretch of the carboxylic acid and phenol, the C=O stretch of the carboxylic acid, and the

N-O stretches of the nitro group.

Visualizations
The following diagrams illustrate the logical workflow for the characterization of a 5-
Nitrosalicylic acid reference material and a simplified representation of its synthesis pathway.
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Click to download full resolution via product page

Figure 1. A logical workflow for the characterization and certification of a 5-Nitrosalicylic acid
reference material.
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Figure 2. Simplified reaction pathway for the synthesis of 5-Nitrosalicylic acid from Salicylic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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